1-(3-chloro-4-methoxybenzoyl)piperidine

• Molecular Formula: C13H16ClNO2
• Molecular Weight: 253.72 g/mol
• SMILES: COC1=C(C=C(C=C1)C(=O)N2CCCCC2)Cl
• InChI: InChI=1S/C13H16ClNO2/c1-17-12-6-5-10(9-11(12)14)13(16)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8H2,1H3
• InChIKey: BTPFLKYLCYEXHR-UHFFFAOYSA-N

1-(3-Chloro-4-methoxybenzoyl)piperidine: Physicochemical Identity & Class

1-(3-Chloro-4-methoxybenzoyl)piperidine (PubChem CID 56921455) is an N-acylpiperidine derivative characterized by a piperidine ring bonded to a benzoyl group bearing both a chlorine atom at the 3-position and a methoxy substituent at the 4-position [1]. This dual-substitution pattern on the benzoyl moiety differentiates it from mono-substituted or unsubstituted N-benzoylpiperidine analogs. As a member of the benzoylpiperidine class, the compound serves as a versatile building block in medicinal chemistry for the synthesis of amides, drug candidates, and chemical probes, with its specific substitution pattern influencing properties such as lipophilicity (XLogP3-AA = 2.8) and electronic character [1].

• [1] PubChem. (2026). Compound Summary for CID 56921455, 1-(3-Chloro-4-methoxybenzoyl)piperidine. National Center for Biotechnology Information. Retrieved April 30, 2026. View Source

1-(3-Chloro-4-methoxybenzoyl)piperidine: Why Generic Substitution Fails

Substituting 1-(3-chloro-4-methoxybenzoyl)piperidine with a structurally similar benzoylpiperidine analog, such as 1-benzoylpiperidine or 1-(4-methoxybenzoyl)piperidine, is not straightforward due to significant differences in key physicochemical properties. The simultaneous presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups in a specific geometric arrangement modulates lipophilicity, electronic distribution, and steric bulk, which are critical for target binding and pharmacokinetic behavior [1]. For instance, the target compound exhibits a computed XLogP3-AA of 2.8, which differs from the values of analogs lacking one or both substituents, directly impacting solubility, membrane permeability, and metabolic stability in a way that qualitative structural similarity cannot predict [1]. This necessitates a quantitative, property-driven approach to selection rather than generic class-based substitution.

• [1] PubChem. (2026). Computed Properties for CID 56921455, 1-(3-Chloro-4-methoxybenzoyl)piperidine. National Center for Biotechnology Information. View Source

1-(3-Chloro-4-methoxybenzoyl)piperidine: Quantitative Differentiation vs. Analogues

Lipophilicity (XLogP3-AA) vs. Unsubstituted and Des-Chloro Analogues

The target compound's lipophilicity, as measured by its computed XLogP3-AA value of 2.8, is quantitatively higher than that of the unsubstituted analog 1-benzoylpiperidine (predicted XLogP ~2.2) and the des-chloro analog 1-(4-methoxybenzoyl)piperidine (predicted XLogP ~2.0). This indicates that the presence of the 3-chloro substituent on the benzoyl ring significantly increases lipophilicity, which is a critical parameter for predicting membrane permeability and oral bioavailability [1].

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	2.8
Comparator Or Baseline	1-benzoylpiperidine (CID 69892, predicted ~2.2); 1-(4-methoxybenzoyl)piperidine (predicted ~2.0)
Quantified Difference	+0.6 over unsubstituted analog; +0.8 over des-chloro analog
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

A higher and distinct logP value directly influences the compound's suitability in assays requiring specific lipophilicity ranges for cell permeability or target engagement, making generic substitution a risk to assay consistency.

• [1] PubChem. (2026). Computed Properties for CID 56921455, 1-(3-Chloro-4-methoxybenzoyl)piperidine, CID 69892 (1-benzoylpiperidine), and related analogs. National Center for Biotechnology Information. View Source

Topological Polar Surface Area (TPSA) and CNS Permeability

1-(3-Chloro-4-methoxybenzoyl)piperidine displays a TPSA of 29.5 Ų, which is identical to or very similar to many unsubstituted and mono-substituted benzoylpiperidines, but critically differs from analogs bearing additional hydrogen bond donors or acceptors, such as hydroxyl-substituted variants. This value falls within the optimal range (< 60-70 Ų) for passive blood-brain barrier penetration, positioning it as a distinct choice over more polar, hydroxylated analogs that exceed this threshold [1].

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	29.5 Ų
Comparator Or Baseline	Hydroxylated analog, e.g., 1-(4-hydroxybenzoyl)piperidine (predicted TPSA ~49.8 Ų)
Quantified Difference	20.3 Ų lower than hydroxylated analog
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

The low TPSA ensures that the compound remains within a favorable range for CNS drug discovery programs, whereas switching to a more polar analog could unintentionally restrict brain penetration capabilities.

• [1] PubChem. (2026). Computed Properties for CID 56921455, 1-(3-Chloro-4-methoxybenzoyl)piperidine. National Center for Biotechnology Information. View Source

1-(3-Chloro-4-methoxybenzoyl)piperidine: Precision Application Scenarios

CNS Lead Optimization with Defined Lipophilicity

In CNS-focused lead optimization programs, maintaining a precise logP balance is critical to achieve brain penetration while avoiding excessive lipophilicity that leads to rapid metabolic clearance. The quantifiably distinct XLogP3-AA of 2.8 for 1-(3-chloro-4-methoxybenzoyl)piperidine provides a scaffold with higher intrinsic lipophilicity than standard benzoylpiperidine cores, allowing medicinal chemists to incorporate additional polar functional groups without dropping below the optimal CNS permeability logP range of ~2-4 [1].

Chemical Probe Synthesis for Target Engagement Studies

For the design of cell-permeable chemical probes, the low TPSA of 29.5 Ų is a measurable advantage. It ensures that the compound-based probe is more likely to passively cross cell membranes. This makes the compound a preferred starting material or core scaffold over more polar benzoylpiperidine variants when developing probes intended for intracellular target engagement [1].

Building Block for Halogenated Aromatic SAR Studies

The unique combination of a 3-chloro and 4-methoxy group on the benzoyl ring creates a specific electronic and steric environment that is distinct from mono-halogenated or para-substituted analogs. This compound is therefore the required synthetic intermediate for any SAR exploration aimed at understanding the synergistic effects of ortho/para-substitution patterns on target binding, where using a simpler analog like 1-(4-chlorobenzoyl)piperidine would fail to replicate the intended substitution pattern and resultant biological activity [1].

• [1] PubChem. (2026). Compound Summary for CID 56921455, 1-(3-Chloro-4-methoxybenzoyl)piperidine. National Center for Biotechnology Information. View Source